Cas no 99595-61-6 (1-(Furan-3-yl)butane-1,3-dione)

• Product Name: 1-(Furan-3-yl)butane-1,3-dione
• CAS No: 99595-61-6
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 5707941
• PubChem ID: 20212838
• Update Time: 2025-10-28

1-(Furan-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1125831
• 99595-61-6
• SCHEMBL10811976
• 1-(furan-3-yl)butane-1,3-dione
• AKOS018801116
• 1-(Furan-3-yl)butane-1,3-dione

• Inchi： 1S/C8H8O3/c1-6(9)4-8(10)7-2-3-11-5-7/h2-3,5H,4H2,1H3
• InChI Key： QSNJSJXOCDYFNM-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 152.047344113g/mol
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Furan-3-yl)butane-1,3-dione

Professional Introduction to 1-(Furan-3-yl)butane-1,3-dione (CAS No. 99595-61-6)

1-(Furan-3-yl)butane-1,3-dione (CAS No. 99595-61-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative has garnered considerable attention due to its versatile structural properties and potential applications in drug development. The compound's unique combination of a furan ring and a dione moiety makes it an intriguing candidate for further exploration in synthetic chemistry and medicinal chemistry.

The molecular structure of 1-(Furan-3-yl)butane-1,3-dione consists of a four-carbon chain with a ketone group at both ends, linked to a furan ring at the third carbon position. This configuration imparts unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for diverse chemical transformations, which are highly relevant in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological properties of furan derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the furan moiety exhibit various therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. The dione functional group further enhances the pharmacological potential by providing additional sites for interaction with biological targets. This dual functionality makes 1-(Furan-3-yl)butane-1,3-dione a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of 1-(Furan-3-yl)butane-1,3-dione is its role as a building block in organic synthesis. The compound's structural features allow for facile modifications through various chemical reactions, such as condensation, cyclization, and oxidation. These reactions can be tailored to produce a wide range of derivatives with distinct biological activities. For instance, researchers have utilized this compound to synthesize novel analogs that exhibit enhanced binding affinity to specific enzymes or receptors involved in disease pathways.

The pharmaceutical industry has been particularly interested in exploring the potential of 1-(Furan-3-yl)butane-1,3-dione as a precursor for antiviral and anticancer drugs. Preliminary studies have shown that certain derivatives of this compound can inhibit the replication of viruses by interfering with key viral enzymes. Similarly, in oncology research, modifications to the furan ring have led to the discovery of compounds that selectively target cancer cells without harming healthy tissues. These findings underscore the importance of 1-(Furan-3-yl)butane-1,3-dione as a scaffold for developing next-generation therapeutics.

The synthesis of 1-(Furan-3-yl)butane-1,3-dione itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Researchers have developed efficient multi-step routes to produce this compound with high yield and purity. These synthetic strategies often involve catalytic processes that minimize waste and energy consumption, aligning with the growing emphasis on sustainable chemistry practices. The ability to synthesize this compound efficiently is crucial for its widespread adoption in pharmaceutical research and industrial applications.

In conclusion, 1-(Furan-3-yl)butane-1,3-dione (CAS No. 99595-61-6) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable asset in synthetic chemistry and pharmacological research. As our understanding of its properties continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.